4-[({2-tert-butylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-[({2-tert-butylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine dihydrochloride” is a chemical compound that is available for scientific research needs . It is a derivative of imidazo[1,2-b]pyridazine , which is a privileged drug moiety found in many approved and experimental drugs .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of an imidazo[1,2-b]pyridazine moiety . This moiety is known to bind to the hinge region of kinases, and substitutions at various positions can dictate kinase selectivity and potency . The specific molecular structure of this compound would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Inhibition of TNF-α Production
The compound has been found to be a potent inhibitor of tumor necrosis factor alpha (TNF-α) production . TNF-α is a pro-inflammatory cytokine, and its overproduction can lead to various inflammatory diseases. Therefore, inhibitors of TNF-α production can have potential applications in the treatment of these diseases .
Anti-Inflammatory Agent
The compound has been found to be orally active as an anti-inflammatory agent . It was able to reduce the levels of TNF-α and other pro-inflammatory cytokines in vivo . This suggests that the compound could be developed into a new drug for the treatment of inflammatory diseases .
Antifungal Activity
The compound has shown excellent antifungal activity against fungal pathogens, including multidrug-resistant Candida species . It exhibited minimum inhibitory concentration ranges from 4 to 16 µg/mL and minimum fungicidal concentration in the range 4‒32 µg/mL . This suggests that the compound could be developed into a new antifungal drug, especially for the treatment of infections caused by drug-resistant fungi .
Inhibition of Ergosterol Biosynthesis
The compound has been found to inhibit the formation of ergosterol in yeast cells . Ergosterol is an important component of the fungal cell membrane, and its biosynthesis is a common target for antifungal drugs . Therefore, the compound’s ability to inhibit ergosterol biosynthesis suggests that it could be developed into a new antifungal drug .
properties
IUPAC Name |
2-tert-butyl-6-(piperidin-4-ylmethoxy)imidazo[1,2-b]pyridazine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O.2ClH/c1-16(2,3)13-10-20-14(18-13)4-5-15(19-20)21-11-12-6-8-17-9-7-12;;/h4-5,10,12,17H,6-9,11H2,1-3H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLIQLMCJYZYXRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN2C(=N1)C=CC(=N2)OCC3CCNCC3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[({2-Tert-butylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.